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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structural biology and mechanism of
action of KRAS G12C inhibitor 54. The Kirsten Rat Sarcoma Viral Oncogene Homolog
(KRAS) is a pivotal signaling protein, and the G12C mutation is a key driver in various cancers.
Inhibitor 54 belongs to a class of targeted therapies that covalently bind to the mutant cysteine
residue, locking the protein in an inactive state. This guide will delve into the quantitative
binding data, experimental methodologies, and the broader context of the KRAS signaling
pathway.

Introduction to KRAS G12C and Inhibitor 54

The KRAS protein functions as a molecular switch, cycling between an active GTP-bound state
and an inactive GDP-bound state. The G12C mutation, a substitution of glycine to cysteine at
codon 12, impairs the intrinsic GTPase activity of KRAS, leading to its constitutive activation.
This results in the persistent stimulation of downstream signaling pathways, primarily the MAPK
and PI3K-AKT pathways, driving cell proliferation and survival.

Inhibitor 54, a spirocyclic tetrahydroquinazoline derivative, is a potent and orally active covalent
inhibitor of KRAS G12C. It selectively targets the mutant cysteine, forming an irreversible
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covalent bond that traps the KRAS G12C protein in its inactive GDP-bound conformation. This
prevents downstream signaling and inhibits the growth of KRAS G12C-mutant cancer cells.

Quantitative Data Presentation

The following tables summarize the available quantitative data for KRAS G12C inhibitor 54
and provide a comparison with the well-characterized inhibitor, Sotorasib (AMG 510).

Table 1: Biochemical and Cellular Potency of KRAS G12C Inhibitor 54

Parameter Cell Line Value Reference
Anti-proliferation 1Cso MIA PaCa-2 0.016 pM [1]
Anti-proliferation ICso H358 0.028 uM [1]

Table 2: Structural Data for a Representative KRAS G12C Inhibitor Complex (Sotorasib)

PDB ID Inhibitor Resolution (A) Method

60IM Sotorasib (AMG 510) 1.65 X-Ray Diffraction

Note: A specific PDB ID for KRAS G12C in complex with inhibitor 54 is not publicly available.
The data for Sotorasib is provided as a representative example of a covalent KRAS G12C
inhibitor.

Signaling Pathways and Mechanism of Action

The constitutive activation of KRAS G12C leads to the uncontrolled activation of downstream
effector pathways, promoting tumorigenesis. Inhibitor 54 abrogates this signaling by covalently
binding to the Cys12 residue in the switch-Il pocket of KRAS G12C, locking it in an inactive
state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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